4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride

• CAS No.: 21316-11-0
• Molecular Formula: C21H15FN2O5S
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 4-[[(E)-3-(4-nitrophenyl)-2-phenylprop-2-enoyl]amino]benzenesulfonyl fluoride
• InChI: InChI=1S/C21H15FN2O5S/c22-30(28,29)19-12-8-17(9-13-19)23-21(25)20(16-4-2-1-3-5-16)14-15-6-10-18(11-7-15)24(26)27/h1-14H,(H,23,25)/b20-14+
• InChI Key: XNLVDHABIYMFCK-XSFVSMFZSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)NC3=CC=C(C=C3)S(=O)(=O)F
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)S(=O)(=O)F

Description

4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride is a sulfonyl fluoride-containing acrylamide derivative characterized by a 4-nitrophenyl group, a phenyl-substituted acrylamido linker, and a terminal sulfonyl fluoride moiety. This compound’s structural uniqueness arises from the electron-withdrawing nitro group, which enhances electrophilicity, and the sulfonyl fluoride group, a reactive handle for covalent modification in chemical biology and drug discovery. Its synthesis likely involves multi-step reactions, including acrylamide formation via condensation (analogous to methods in ) and sulfonyl fluoride introduction via fluorosulfonation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-nitrobenzaldehyde with phenylacetic acid to form an intermediate, which is then reacted with benzene-1-sulfonyl chloride under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often incorporating advanced techniques such as continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The sulfonyl fluoride group can participate in nucleophilic substitution reactions, leading to the formation of sulfonamide derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are often used.

Substitution: Nucleophiles like amines or alcohols can react with the sulfonyl fluoride group under mild conditions, often in the presence of a base like pyridine.

Major Products

Scientific Research Applications

4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of sulfonamide compounds.

Biology: Investigated for its potential as an enzyme inhibitor due to the presence of the sulfonyl fluoride group, which can form covalent bonds with serine residues in enzymes.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of 4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride involves its ability to interact with biological molecules. The sulfonyl fluoride group can form covalent bonds with nucleophilic sites on proteins, such as the hydroxyl group of serine residues in enzymes. This interaction can inhibit enzyme activity, making the compound a valuable tool in biochemical research and drug development.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Functional Groups	Primary Applications	Key Properties
4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride	Benzene-sulfonyl fluoride backbone	Sulfonyl fluoride, acrylamido, nitro	Covalent inhibitors, proteomics	High electrophilicity, hydrolytic stability
3-[E-3-(N,N-dimethylamino)acryloyl]-4-(4-nitrophenyl)-1-aryl-1H-pyrazoles ()	Pyrazole ring	Acryloyl, nitro, dimethylamino	Organic synthesis intermediates	Planar structure, π-conjugation
2-hydroseleno-N-(4-(3-(4-nitrophenyl)acryloyl)phenyl)acetamide ()	Acetamide backbone	Acryloyl, nitro, selenohydryl	Corrosion inhibition in acidic media	Adsorption on metal surfaces, redox activity

Key Observations:

Sulfonyl Fluoride vs. Acetamide/Selenohydryl: The sulfonyl fluoride group in the target compound confers covalent binding capability absent in the acetamide/selenohydryl derivatives, which instead rely on adsorption for corrosion inhibition .

Nitro Group Positioning: All three compounds feature a 4-nitrophenyl group, enhancing electron-withdrawing effects.

Backbone Rigidity : The pyrazole-based compound () exhibits rigidity due to its heterocyclic core, contrasting with the flexible acrylamido linker in the target compound. This difference impacts binding kinetics in biological systems .

Reactivity and Stability Profiles

• Hydrolytic Stability: Sulfonyl fluorides exhibit greater stability in aqueous environments compared to sulfonyl chlorides, making the target compound suitable for biological assays. In contrast, selenohydryl-containing analogs () may oxidize readily, limiting their utility in oxidative environments .
• Electrophilicity: The nitro group in the target compound amplifies the sulfonyl fluoride’s electrophilicity, enabling rapid covalent bond formation with nucleophilic residues (e.g., serine in enzymes). Dimethylamino-substituted acryloyls () show reduced electrophilicity, favoring non-covalent interactions .

Application-Specific Performance

• Corrosion Inhibition: The selenohydryl-acetamide derivative () achieves 85% inhibition efficiency at 100 ppm in 0.1 M HCl, attributed to its adsorption on carbon steel. The target compound’s sulfonyl fluoride group lacks this adsorption capability, rendering it ineffective for corrosion inhibition .
• Biochemical Targeting : The target compound’s sulfonyl fluoride group enables irreversible enzyme inhibition, a property absent in the pyrazole-based acryloyls (), which are primarily synthetic intermediates .

Biological Activity

4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C18H16N3O4S
• Molecular Weight : 372.40 g/mol
• CAS Number : 29102-61-2

The biological activity of 4-(3-(4-Nitrophenyl)-2-phenylacrylamido)benzene-1-sulfonyl fluoride primarily involves its role as a sulfonamide derivative. Sulfonamides are known to inhibit bacterial growth by interfering with folate synthesis. The nitrophenyl group in this compound may enhance its reactivity and ability to interact with biological targets.

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit notable antimicrobial properties. The sulfonamide moiety is particularly effective against various bacterial strains by inhibiting dihydropteroate synthase, an enzyme critical for folate biosynthesis.

Anticancer Properties

Recent studies suggest that derivatives of sulfonamides can induce apoptosis in cancer cells. The mechanism typically involves the activation of caspases and the disruption of mitochondrial membrane potential, leading to programmed cell death.

Enzyme Inhibition

The compound has shown promise as an enzyme inhibitor. For instance, it may inhibit certain proteases, which play essential roles in various biological processes, including cell signaling and immune responses.

Research Findings

A series of studies have been conducted to evaluate the biological activity of related compounds:

Study	Findings
Cheng et al., 1997	Investigated the synthesis and antimicrobial activity of nitrophenyl derivatives, highlighting their potential against Gram-positive bacteria.
Kroehnke & Vogt, 1954	Explored the structural activity relationship (SAR) of sulfonamide compounds, noting the importance of substituents like nitrophenyl groups in enhancing biological activity.
Recent Comparative Studies	Demonstrated that similar sulfonamide derivatives exhibit significant inhibition of cancer cell proliferation in vitro.

Case Studies

• Antimicrobial Efficacy : A study evaluated the effectiveness of sulfonamide derivatives against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) that supports the use of these compounds in treating bacterial infections.
• Cancer Cell Line Studies : Research involving human cancer cell lines demonstrated that treatment with related sulfonamide compounds led to a dose-dependent decrease in cell viability, suggesting potential therapeutic applications in oncology.